3-pentyloctanoic acid
Overview
Description
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Synthesis Analysis
This involves the methods and processes used to create the compound. It can include both natural (biological) and artificial (chemical) methods .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule of the compound. It can be determined using various spectroscopic methods and represented using structural formulas .Chemical Reactions Analysis
This involves understanding how the compound reacts with other compounds. It includes understanding the reagents, products, and conditions of the reactions .Physical And Chemical Properties Analysis
This involves understanding the observable properties of the compound. Physical properties can include color, density, melting point, boiling point, etc. Chemical properties can include reactivity, flammability, etc .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-pentyloctanoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1-pentene", "1-octene", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Sodium carbonate", "Sulfuric acid", "Methanol", "Ethanol", "Acetic acid", "Hydrogen peroxide", "Sodium borohydride", "Acetic anhydride", "Sodium acetate", "3-pentanol", "Octanoic acid" ], "Reaction": [ "1. Bromination of 1-pentene to form 1-bromopentane", "2. Hydroboration-oxidation of 1-octene to form 1-octanol", "3. Esterification of 1-bromopentane with 1-octanol using sulfuric acid as a catalyst to form 3-pentyl-1-octanol", "4. Oxidation of 3-pentyl-1-octanol with hydrogen peroxide and acetic acid to form 3-pentyl-octanoic acid", "5. Reduction of 3-pentyl-octanoic acid with sodium borohydride to form 3-pentyl-octanol", "6. Acetylation of 3-pentyl-octanol with acetic anhydride and sodium acetate to form 3-pentyl-octyl acetate", "7. Hydrolysis of 3-pentyl-octyl acetate with sodium hydroxide to form 3-pentyl-octanol", "8. Oxidation of 3-pentyl-octanol with sodium hypochlorite to form 3-pentyl-octanoic acid" ] } | |
CAS RN |
1397196-39-2 |
Product Name |
3-pentyloctanoic acid |
Molecular Formula |
C13H26O2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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